molecular formula C6H14N2O3S B13453430 1,5lambda6,4,8-Oxathiadiazecane-5,5-dione

1,5lambda6,4,8-Oxathiadiazecane-5,5-dione

Cat. No.: B13453430
M. Wt: 194.25 g/mol
InChI Key: FGZORSCFTCIWJT-UHFFFAOYSA-N
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Description

1,5lambda6,4,8-Oxathiadiazecane-5,5-dione is a chemical compound with a unique structure that includes both sulfur and nitrogen atoms within a heterocyclic ring

Preparation Methods

The synthesis of 1,5lambda6,4,8-Oxathiadiazecane-5,5-dione typically involves the reaction of specific precursors under controlled conditions. One common method includes the cyclization of appropriate sulfur and nitrogen-containing precursors. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, often utilizing catalysts and specific temperature and pressure settings .

Chemical Reactions Analysis

1,5lambda6,4,8-Oxathiadiazecane-5,5-dione undergoes various chemical reactions, including:

    Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reducing agents like lithium aluminum hydride can be used to reduce the compound.

    Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace specific atoms or groups within the compound. Common reagents and conditions for these reactions vary, but they often involve controlled temperatures and the use of solvents to facilitate the reactions. .

Scientific Research Applications

1,5lambda6,4,8-Oxathiadiazecane-5,5-dione has several scientific research applications:

Mechanism of Action

The mechanism of action of 1,5lambda6,4,8-Oxathiadiazecane-5,5-dione involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1,5lambda6,4,8-Oxathiadiazecane-5,5-dione can be compared with other similar compounds such as:

Properties

Molecular Formula

C6H14N2O3S

Molecular Weight

194.25 g/mol

IUPAC Name

1,5,4,8-oxathiadiazecane 5,5-dioxide

InChI

InChI=1S/C6H14N2O3S/c9-12(10)6-3-7-1-4-11-5-2-8-12/h7-8H,1-6H2

InChI Key

FGZORSCFTCIWJT-UHFFFAOYSA-N

Canonical SMILES

C1COCCNS(=O)(=O)CCN1

Origin of Product

United States

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